1-Cyclohexyl-2-phenylpropanol

• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 1-cyclohexyl-2-phenylpropan-1-ol
• InChI: InChI=1S/C15H22O/c1-12(13-8-4-2-5-9-13)15(16)14-10-6-3-7-11-14/h2,4-5,8-9,12,14-16H,3,6-7,10-11H2,1H3
• InChI Key: BQVVSRKZBGMAHP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)C(C2CCCCC2)O

Description

1-Cyclohexyl-2-phenylpropanol is a useful research compound. Its molecular formula is C15H22O and its molecular weight is 218.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyclohexylmagnesium chloride (50 mmol) in 25 mL of Et2O and 40 mL of THF at −5° C. was added a solution of 2-phenylpropanaldehyde (5.36 g, 40 mmol) in 10 mL of THF. The reaction mixture exothermed to 5° C. After stirring at room temperature for 75 min, the solution was poured onto ice cold 1 N HCl, extracted with toluene, dried over MgSO4, and concentrated to give the title compound as a colorless oil (6.15 g, 70%):1H NMR (d6-DMSO): δ 7.23-7.30 (m, 2H, phenyl CH), 7.15-7.22 (m, 3H, phenyl CH), 4.17-4.51 (br s, 1H, —OH), 3.23-3.33 (m, 1H, R2CHOH), 2.78 (dq, J=7.0 Hz, J=7.1 Hz, 1H, —CH(CH3)Ph), 1.23-1.83 (m, 6H, cyclohexyl CH), 1.20 (d, J=6.9 Hz, 3H, —CH(CH3)Ph), 0.88-1.18 (m, 5H, cyclohexyl CH).